Benzenepropanoic acid, alpha-bromo-2-methoxy-beta-oxo-, ethyl ester

• Molecular Formula: C12H13BrO4
• Molecular Weight: 301.13 g/mol
• IUPAC Name: ethyl 2-bromo-3-(2-methoxyphenyl)-3-oxopropanoate
• InChI: InChI=1S/C12H13BrO4/c1-3-17-12(15)10(13)11(14)8-6-4-5-7-9(8)16-2/h4-7,10H,3H2,1-2H3
• InChI Key: RBJWQSHNYZBYFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)C1=CC=CC=C1OC)Br

Description

Benzenepropanoic acid, alpha-bromo-2-methoxy-beta-oxo-, ethyl ester is a useful research compound. Its molecular formula is C12H13BrO4 and its molecular weight is 301.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(2-methoxy-phenyl)-3-oxo-propionic acid ethyl ester (5.3 g, 23.9 mmol; prepared as reported in J. Org. Chem. 2001, 66, 6323-6332) in carbon tetrachloride (50 ml) was added of N-bromosuccinimide (5.1 g, 28.7 mmol) portion-wise The reaction mixture was stirred at room temperature under an Ar atmosphere for 4 hours. Water was added, the resulting mixture was extracted with CHCl3, and the organics were dried over Na2SO4 and evaporated under reduced pressure to yield the title compound as a yellow oil. 1H NMR (200 MHz, CDCl3) δ 1.25 (t, 3H, COOCH2CH3, J=7), 3.92 (s, 3H, OCH3), 4.25 (q, 2H, COOCH2CH3, J=6.4), 5.82 (s, 1H, CHBr), 6.97-7.11 (m, 2H, Ar), 7.51-7.60 (m, 1H, Ar), 7.90-7.95 (m, 1H, Ar).